Cas no 1047680-59-0 (2-(Cyclobutylmethoxy)benzoic acid)

• Product Name: 2-(Cyclobutylmethoxy)benzoic acid
• CAS No: 1047680-59-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5069376
• Update Time: 2025-06-12

2-(Cyclobutylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylmethoxy)benzoic acid
• 2-(Cyclobutylmethoxy)benzoic acid

• Inchi： 1S/C12H14O3/c13-12(14)10-6-1-2-7-11(10)15-8-9-4-3-5-9/h1-2,6-7,9H,3-5,8H2,(H,13,14)
• InChI Key： AKLGYDDHGCAGBW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Additional information on 2-(Cyclobutylmethoxy)benzoic acid

2-(Cyclobutylmethoxy)benzoic Acid: A Comprehensive Overview

2-(Cyclobutylmethoxy)benzoic acid (CAS No. 1047680-59-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This article provides a detailed overview of its structure, synthesis, properties, and potential applications, with a focus on the latest research findings.

Structure and Synthesis: 2-(Cyclobutylmethoxy)benzoic acid is characterized by its unique molecular structure, which consists of a benzoic acid moiety linked to a cyclobutylmethoxy group. The cyclobutyl ring introduces significant steric and electronic effects, making this compound an interesting candidate for various chemical and biological studies. The synthesis of 2-(cyclobutylmethoxy)benzoic acid typically involves the reaction of 2-hydroxybenzoic acid with cyclobutylmethyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product with high yield and purity.

Physical and Chemical Properties: 2-(Cyclobutylmethoxy)benzoic acid is a white crystalline solid with a melting point of approximately 135-137°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits strong acidic properties due to the presence of the carboxylic acid group, which can undergo protonation and deprotonation reactions. The cyclobutylmethoxy substituent imparts additional stability to the molecule, making it suitable for various chemical transformations.

Spectroscopic Analysis: The spectroscopic properties of 2-(cyclobutylmethoxy)benzoic acid have been extensively studied using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). The 1H NMR spectrum shows characteristic signals for the aromatic protons at around 7.0-8.0 ppm and for the cyclobutyl methylene protons at around 3.5-4.0 ppm. The 13C NMR spectrum provides further evidence for the presence of the benzoic acid and cyclobutylmethoxy groups. IR spectroscopy confirms the presence of the carboxylic acid functional group through a strong absorption band at around 1700 cm^-1. Mass spectrometry reveals the molecular ion peak at m/z 216, corresponding to the molecular weight of 2-(cyclobutylmethoxy)benzoic acid.

Biological Activity: Recent studies have explored the biological activity of 2-(cyclobutylmethoxy)benzoic acid, particularly its potential as a therapeutic agent. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that 2-(cyclobutylmethoxy)benzoic acid can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have indicated that this compound may have antitumor effects by inducing apoptosis in cancer cells.

Clinical Applications: While still in early stages of development, 2-(cyclobutylmethoxy)benzoic acid shows promise as a lead compound for drug discovery. Its unique structure and biological activity make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently investigating analogs with improved pharmacokinetic properties and enhanced therapeutic efficacy. Clinical trials are expected to begin in the near future to evaluate its safety and efficacy in human subjects.

Safety Considerations: As with any chemical compound, proper handling and storage precautions should be observed when working with 2-(cyclobutylmethoxy)benzoic acid. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

FUTURE DIRECTIONS: The future outlook for 2-(cyclobutylmethoxy)benzoic acid is promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and identify new applications in medicine and other fields. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing our understanding of this compound and realizing its full potential.